Cas no 2613383-79-0 (tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride)

• Product Name: tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride
• CAS No: 2613383-79-0
• MF: C₁₂H₂₁ClN₄O₂
• MW: 288.773741483688
• MDL: MFCD33031559
• CID: 5359847
• PubChem ID: 155943297
• Update Time: 2025-06-10

tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo[1,2-d][1,4]diaze pine-7-carboxylate hydrochloride
• tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride

• MDL： MFCD33031559
• Inchi： 1S/C12H20N4O2.ClH/c1-12(2,3)18-11(17)15-5-4-10-14-8-9(13)16(10)7-6-15;/h8H,4-7,13H2,1-3H3;1H
• InChI Key： XAUSYQVFKINRHE-UHFFFAOYSA-N
• SMILES： NC1=CN=C2CCN(C(=O)OC(C)(C)C)CCN12.Cl

Additional information on tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride

Ter-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride (CAS No. 2613383-79-0): A Comprehensive Overview

The compound tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride, identified by its CAS number 2613383-79-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The imidazo[1,2-d]iazepine core of this molecule is a privileged scaffold that has been extensively studied for its pharmacological activity. In recent years, there has been a surge in research focusing on developing novel derivatives of this scaffold to address various medical conditions.

The structural complexity of tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride makes it an attractive candidate for further investigation. The presence of multiple nitrogen atoms within the imidazo[1,2-d]iazepine ring system contributes to its ability to interact with a wide range of biological targets. This feature is particularly valuable in the development of drugs that require precise targeting and high affinity for their intended receptors. The tert-butyl group at the 7-position adds an additional layer of structural stability and influences the compound's solubility and metabolic profile.

In the realm of drug discovery, the synthesis and characterization of this compound have been facilitated by advancements in organic synthesis techniques. Modern methodologies have enabled chemists to construct complex heterocyclic structures with high precision and yield. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility advantage is crucial for achieving optimal bioavailability and therapeutic efficacy.

Recent studies have highlighted the potential of imidazo[1,2-d]iazepine derivatives as modulators of various biological pathways. These compounds have shown promise in preclinical models as inhibitors of enzymes and receptors involved in inflammation, pain perception, and neurotransmitter signaling. The amino group at the 3-position of the imidazo[1,2-d]iazepine ring is particularly noteworthy as it provides a site for further functionalization. This allows for the creation of structurally diverse derivatives with tailored pharmacological properties.

The pharmaceutical industry has been particularly interested in developing small molecule inhibitors that target kinases and other enzymes implicated in cancer progression. Imidazo[1,2-d]iazepine derivatives have emerged as potent candidates due to their ability to disrupt aberrant signaling pathways associated with tumor growth and metastasis. Preliminary data suggest that compounds like tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride exhibit inhibitory activity against certain kinases while maintaining a favorable safety profile.

The development of novel therapeutic agents relies heavily on understanding the molecular interactions between drugs and their biological targets. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates for further investigation. These approaches allow researchers to predict the binding affinity and selectivity of compounds like tert-butyl 3-amino-5H,6H,7H,8H,9H-imidazo1,2-d1,4diazepine-7-carboxylate hydrochloride before they enter costly and time-consuming preclinical testing.

In conclusion，tert-butyl 3-amino-5H，6H，7H，8H，9H-imidazo1，2-d1，4diazepine-7-carboxylate hydrochloride represents a compelling example of how structural innovation can lead to the discovery of novel pharmacological entities. Its unique chemical properties and potential therapeutic applications make it a valuable asset in ongoing drug development efforts. As research continues to uncover new insights into its mechanism of action，this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.